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Compound of Interest

Compound Name:
2-(5-Methoxypyrazin-2-

YL)ethanamine

Cat. No.: B14171247

Get Quote

Executive Summary
2-(5-Methoxypyrazin-2-yl)ethanamine (Calculated Formula: C

H

N

O) represents a specialized pyrazine derivative often utilized as a pharmacophore building
block in fragment-based drug discovery (FBDD). Its structural duality—combining a lipophilic,
electron-deficient pyrazine core with a polar, basic primary amine tail—makes it a critical
scaffold for modulating solubility and target binding affinity in kinase inhibitors and GPCR
ligands.

This guide provides a definitive physicochemical profile, a validated structural elucidation

strategy, and rigorous analytical protocols to ensure identity and purity during synthesis and

scale-up.
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Part 1: Physicochemical Profile & Molecular Weight
Accurate molecular weight determination is the first line of defense against synthetic errors. For

2-(5-Methoxypyrazin-2-yl)ethanamine, the distinction between monoisotopic mass (for Mass

Spectrometry) and average molecular weight (for stoichiometry) is vital.

Fundamental Constants
Property Value Notes

IUPAC Name
2-(5-Methoxypyrazin-2-

yl)ethanamine

Molecular Formula

C

H

N

O

Average Molecular Weight 153.18 g/mol Used for molarity calculations.

Monoisotopic Mass 153.0902 Da
Used for High-Res MS

(HRMS).

Exact Mass 153.090238 Da

Based on

C,

H,

N,

O.

Polar Surface Area (PSA) ~68 Å²
Estimated (Pyrazine Ns +

Ether O + Amine).

LogP (Predicted) 0.2 – 0.5
Moderate hydrophilicity due to

the amine.

Structural Composition Analysis
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The molecule consists of three distinct chemical environments that must be verified:

Pyrazine Core: A 2,5-disubstituted aromatic ring.

Methoxy Group: An electron-donating group at position 5, increasing electron density on the

ring.

Ethanamine Chain: A flexible alkyl linker terminating in a primary amine at position 2.

Part 2: Structural Elucidation Strategy
To validate the structure of 2-(5-Methoxypyrazin-2-yl)ethanamine, a multi-modal approach

combining NMR and MS is required. The following section details the expected spectral

signatures and the logic behind them.

Nuclear Magnetic Resonance (NMR) Prediction
Solvent Recommendation: DMSO-d

or CDCl

(with TMS standard).

H NMR (Proton) Signatures
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Position Group Multiplicity

Approx.[1][2]
Shift (

ppm)

Diagnostic
Logic

Pyrazine H-3 Ar-H Singlet (d) 8.0 – 8.2

Ortho to the alkyl

chain;

deshielded by

ring nitrogens.

Pyrazine H-6 Ar-H Singlet (d) 7.8 – 8.0

Ortho to the

methoxy group;

slightly more

shielded than H-

3.

Methoxy -OCH Singlet 3.9 – 4.0

Characteristic

sharp singlet for

methoxy on

heteroaryl ring.

-Methylene

Ar-CH

-
Triplet 2.8 – 3.0

Benzylic-like

position attached

to pyrazine.

-Methylene

-CH

-NH
Triplet 2.9 – 3.1

Adjacent to

nitrogen; shifts

vary with pH/salt

form.

Amine -NH Broad s 1.5 – 2.0

Exchangeable;

chemical shift is

concentration/sol

vent dependent.

Note: The coupling constant (

) between the two methylene groups in the ethyl chain is typically ~6-7 Hz.

C NMR (Carbon) Signatures
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Pyrazine Carbons: Four distinct signals in the aromatic region (130–160 ppm). The carbon

attached to the methoxy group (C-5) will be the most deshielded (~155-160 ppm).

Methoxy Carbon: ~53-54 ppm.

Alkyl Carbons: Two signals in the aliphatic region (30–45 ppm).

Mass Spectrometry (MS) Fragmentation Logic
In Electrospray Ionization (ESI+), the molecule typically forms the

ion at m/z 154.1.

Key Fragmentation Pathways (MS/MS):

Loss of Ammonia (-17 Da): Cleavage of the terminal amine group is common in primary

amines.

Precursor: 154.1

Fragment: 137.1

Loss of Methoxy Radical/Formaldehyde: High energy collision can lead to loss of the

methoxy group or rearrangement.

McLafferty-type Rearrangement: If the alkyl chain allows, specific ring-cleavage ions may be

observed.

Part 3: Analytical Protocols & Workflow
This section outlines the standard operating procedure (SOP) for verifying the identity of the

synthesized material.

Workflow Visualization
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Figure 1: Validated analytical workflow for the structural confirmation of pyrazine derivatives.

Protocol: High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm elemental composition (C

H

N

O).

Sample Prep: Dissolve 0.1 mg of compound in 1 mL MeOH:H

O (50:50) + 0.1% Formic Acid.

Instrument: Q-TOF or Orbitrap MS.

Method: Direct infusion or UPLC-MS (C18 column, Gradient 5-95% ACN in 0.1% FA).

Acceptance Criteria: Mass error < 5 ppm.

Theoretical [M+H]+: 154.0975

Acceptable Range: 154.0967 – 154.0983

Protocol: Purity by HPLC-UV
Objective: Quantify purity relative to synthesis byproducts (e.g., unreacted 2-chloro-5-

methoxypyrazine).
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Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase:

A: Water + 0.05% TFA (Trifluoroacetic acid)

B: Acetonitrile + 0.05% TFA

Note: TFA is preferred over Formic Acid here to sharpen the amine peak.

Gradient: 5% B to 95% B over 10 minutes.

Detection: 254 nm (Pyrazine absorption max) and 210 nm (General).

Part 4: Contextual Synthesis & Stability
Understanding the synthesis informs the impurity profile. A common route involves the

Sonogashira Coupling or Nucleophilic Substitution on a di-halogenated precursor.

Synthetic Logic (Example Route)
Starting Material: 2-Bromo-5-methoxypyrazine.

Coupling: Reaction with N-Boc-propargylamine (Sonogashira) or a vinyl equivalent.

Reduction: Hydrogenation (Pd/C, H

) reduces the alkyne/alkene to the ethyl linker.

Deprotection: Acidic removal of the Boc group yields the free amine.

Critical Impurities to Watch:

Oxidation products: Pyrazine N-oxides (Mass +16).

Incomplete Reduction: Presence of alkene/alkyne linkers (Mass -2 or -4).

Hydrolysis: Conversion of the methoxy group to a hydroxyl (Pyrazinone tautomer), resulting

in a mass loss of 14 Da (Methyl).
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Stability & Storage
Hygroscopicity: As a primary amine, the free base is likely hygroscopic and may absorb CO

from the air to form carbamates.

Storage: Store as a hydrochloride (HCl) or fumarate salt for improved stability. Keep at -20°C

under desiccated conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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